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Adverse Event Rates from LEONARDA-1 Trial

The following quantitative data is sourced from the phase III LEONARDA-1 trial, which evaluated

lerociclib (150 mg twice daily) plus fulvestrant versus placebo plus fulvestrant in patients with

HR+/HER2− advanced breast cancer [1] [2] [3].

Adverse
Event

Lerociclib +
Fulvestrant (Any
Grade)

Placebo +
Fulvestrant (Any
Grade)

Lerociclib +
Fulvestrant
(Grade 3-4)

Placebo +
Fulvestrant
(Grade 3-4)

Fatigue 10.9% 4.3% Not Specified Not Specified

Stomatitis Low Rate* Low Rate* Low Rate* Low Rate*

Alopecia Low Rate* Low Rate* Low Rate* Low Rate*

Neutropenia 90.5% 4.3% 46.7% 0%

Leukopenia 86.9% 6.5% 23.4% 0%

Anemia 34.3% 10.1% Not Specified 2.2%

Diarrhea 19.7% 3.6% Not Specified Not Specified
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Adverse
Event

Lerociclib +
Fulvestrant (Any
Grade)

Placebo +
Fulvestrant (Any
Grade)

Lerociclib +
Fulvestrant
(Grade 3-4)

Placebo +
Fulvestrant
(Grade 3-4)

Nausea 17.5% 8.0% Not Specified Not Specified

*The published results noted "low rates" of stomatitis and alopecia without providing specific percentages,

indicating these were not common adverse events in the trial [1].

Troubleshooting and Management Guides

Here are evidence-based FAQs and management strategies for the adverse events of interest, contextualized

with data from other CDK4/6 inhibitors.

Frequently Asked Questions

What is the incidence and severity of fatigue with lerociclib? In the LEONARDA-1 trial, fatigue

was reported in 10.9% of patients in the lerociclib arm, compared to 4.3% in the placebo arm [3]. The

study publication did not specify how many of these cases were Grade 3 or higher, suggesting that

most were low-grade. This rate is generally consistent with fatigue reports for other CDK4/6 inhibitors

[4].

Are stomatitis and alopecia common with lerociclib? No. The phase III trial and preceding phase

I/II study specifically highlighted low rates of stomatitis and alopecia as part of lerociclib's

differentiated safety profile [1] [2]. This contrasts with some other approved CDK4/6 inhibitors, for

which these side effects are more commonly noted [4].

How does lerociclib's safety profile compare to other CDK4/6 inhibitors? Lerociclib appears to

have a distinct safety pattern. While it causes high rates of hematological toxicities like neutropenia (a

class-effect), it is associated with lower rates of key non-hematological toxicities such as severe

gastrointestinal toxicity, fatigue, stomatitis, and alopecia [1]. Its potency for CDK9 (a target linked to

other toxicities) is moderate, which may contribute to this improved tolerability [1] [2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.nature.com/articles/s41467-025-56096-2?error=cookies_not_supported
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.cancertherapyadvisor.com/news/lerociclib-provides-clinical-benefits-in-hr-her2-advanced-breast-cancer/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6122233/
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.nature.com/articles/s41467-025-56096-2?error=cookies_not_supported
https://pmc.ncbi.nlm.nih.gov/articles/PMC11739584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6122233/
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.nature.com/articles/s41467-025-56096-2?error=cookies_not_supported
https://www.nature.com/articles/s41467-025-56096-2?error=cookies_not_supported
https://pmc.ncbi.nlm.nih.gov/articles/PMC11739584/
https://www.smolecule.com/products/s005789?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Management Protocols for Clinical Trials

The following general management strategies for CDK4/6 inhibitors can be adapted for lerociclib, given its

similar mechanism of action.

For Fatigue

Assessment: Utilize grading scales like the ECOG Performance Status or specific fatigue

questionnaires (e.g., FACIT-F) at baseline and each cycle to objectively quantify fatigue [4].
Patient Guidance: Recommend non-pharmacological interventions such as moderate aerobic
exercise, sleep hygiene optimization, and energy conservation techniques.
Medical Review: Rule out and treat contributing factors like anemia, hypothyroidism, or

dehydration.

For Stomatitis

Prevention Protocol: Advise patients to maintain good oral hygiene with a soft-bristle

toothbrush and use non-alcoholic, non-abrasive mouthwashes (e.g., saline or sodium
bicarbonate solutions) prophylactically [4].

Management Protocol:
Grade 1: Continue lerociclib; reinforce oral care.

Grade 2: Interrupt lerociclib until symptoms resolve to Grade ≤1. Consider dose
reduction upon re-initiation.

Grade 3/4: Interrupt lerociclib until symptoms resolve to Grade ≤1. Dose reduction is
required upon re-initiation [4].

Symptomatic Relief: Prescribe topical analgesics (e.g., "magic mouthwash" containing
lidocaine) for pain management.

For Alopecia

Patient Counseling: Set expectations by informing patients that alopecia is a low-risk event
with lerociclib based on clinical data, and any hair thinning is likely to be minimal and non-

permanent [1] [5].
Scalp Care: Recommend gentle hair care practices—using mild shampoos, avoiding excessive

heat styling, and using satin pillowcases.
Post-Chemotherapy Regrowth: For other therapies where alopecia is significant, treatments

like topical minoxidil have been explored to stimulate regrowth, though their primary use is not
for CDK4/6 inhibitor-induced alopecia [5].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6122233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6122233/
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6122233/
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.nature.com/articles/s41467-025-56096-2?error=cookies_not_supported
https://pmc.ncbi.nlm.nih.gov/articles/PMC10137043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10137043/
https://www.smolecule.com/products/s005789?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanism of Action and Safety Profile

The diagram below illustrates the cellular pathway targeted by lerociclib and the potential downstream

effects that contribute to both its efficacy and common adverse events.
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This mechanism highlights that while lerociclib's high selectivity contributes to its lower rates of certain

non-hematological events, the on-target inhibition of CDK4/6 in bone marrow precursor cells is responsible

for the high incidence of neutropenia and leukopenia [1] [6] [7].

Key Takeaways for Researchers

Differentiated Profile: Lerociclib's primary differentiators in the CDK4/6 inhibitor class are its low
incidence of stomatitis and alopecia.
Predominant Toxicity: The most frequent adverse events are hematological (neutropenia,

leukopenia), which are manageable with monitoring and are a recognized class effect.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-body-img
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.nature.com/articles/s41467-025-56096-2?error=cookies_not_supported
https://pmc.ncbi.nlm.nih.gov/articles/PMC10571967/
https://link.springer.com/article/10.1007/s11523-025-01175-z
https://www.smolecule.com/products/s005789?utm_src=pdf-body
https://www.smolecule.com/products/s005789?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Proactive Management: Implementing the detailed protocols for fatigue and stomatitis is crucial for

maintaining patient quality of life and adherence in clinical trials, even for less frequent events.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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